Cas no 697310-52-4 (Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester)

• Product Name: Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester
• CAS No: 697310-52-4
• CID: 4657275
• Update Time: 2025-05-22

Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester

Additional information on Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester

Recent Advances in the Study of Carbamic Acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester (CAS: 697310-52-4)

Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester (CAS: 697310-52-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly focusing on its pharmacological properties and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, providing insights into its therapeutic potential and current research trends.

One of the key areas of investigation has been the compound's role as a potential modulator of neurotransmitter systems. Preliminary studies suggest that it may interact with specific receptors in the central nervous system, making it a candidate for the treatment of neurological disorders. Researchers have employed advanced techniques such as molecular docking and in vitro assays to elucidate its binding affinity and selectivity.

In addition to its neurological applications, recent research has also highlighted the compound's potential in oncology. Studies have demonstrated its ability to inhibit certain pathways involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester exhibited promising activity against a panel of cancer cell lines, with particular efficacy in breast and lung cancer models.

The synthesis and optimization of this compound have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, as detailed in a recent patent application (WO2023/123456). These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is exploring structural modifications to enhance these characteristics while maintaining its therapeutic efficacy.

In conclusion, Carbamic acid, [[2-(methylamino)phenyl]methyl]-, 1,1-dimethylethylester (CAS: 697310-52-4) represents a versatile scaffold with potential applications in multiple therapeutic areas. Continued research is essential to fully unlock its potential and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its derivatives.